molecular formula C8H12S2 B8697496 Thiophene, 2-(butylthio)- CAS No. 3988-71-4

Thiophene, 2-(butylthio)-

Cat. No. B8697496
CAS RN: 3988-71-4
M. Wt: 172.3 g/mol
InChI Key: PTTSDBWFNLNXII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Thiophene, 2-(butylthio)- is a useful research compound. Its molecular formula is C8H12S2 and its molecular weight is 172.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Thiophene, 2-(butylthio)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Thiophene, 2-(butylthio)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

3988-71-4

Product Name

Thiophene, 2-(butylthio)-

Molecular Formula

C8H12S2

Molecular Weight

172.3 g/mol

IUPAC Name

2-butylsulfanylthiophene

InChI

InChI=1S/C8H12S2/c1-2-3-6-9-8-5-4-7-10-8/h4-5,7H,2-3,6H2,1H3

InChI Key

PTTSDBWFNLNXII-UHFFFAOYSA-N

Canonical SMILES

CCCCSC1=CC=CS1

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Bromobutane (32.76 g, 0.239 mol) was added dropwise to a stirred solution of compound 5 (13.87 g, 0.120 mol) in sodium ethoxide (2.75 g of sodium metal in 100 ml of super-dry ethanol) at room temperature. The solution was heated at 80° C. for 2 h (glc and tlc analysis revealed a complete reaction) and the sodium bromide was filtered off. The solvent was removed in vacuo and the residue was distilled to give a colourless liquid.
Quantity
32.76 g
Type
reactant
Reaction Step One
Quantity
13.87 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.